pentafluoridooxidochromate(V)

• Molecular Formula: CrF5H5O
• Molecular Weight: 168.027 g/mol
• IUPAC Name: oxochromium;pentahydrofluoride
• InChI: InChI=1S/Cr.5FH.O/h;5*1H
• InChI Key: MHRCVZTWSSCDKI-UHFFFAOYSA-N
• Canonical SMILES: O=[Cr].F.F.F.F.F

Description

Pentafluoro(oxo)chromate(2-) is a chromium coordination entity and a fluorooxometallate anion.

Scientific Research Applications

Catalytic Properties

• Oxidation Catalysis: Oxochromium(V) complexes, including derivatives of pentafluoridooxidochromate(V), have been used in catalyzing aerobic oxidations. These complexes are capable of oxygenating substrates with the regeneration of CrVO in an aerobic catalytic cycle. This process demonstrates significant solvent effects, indicating its potential in various chemical reactions (Mahammed, Gray, Meier-Callahan, & Gross, 2003).

Chemical Extraction and Analysis

• Oxygen Extraction: Techniques involving the use of bromine pentafluoride have been developed for the quantitative liberation of oxygen from oxides and silicates, which is crucial for isotopic analysis. This method demonstrates superior oxygen yields compared to other techniques, highlighting its importance in geochemical research (Clayton & Mayeda, 1963).

Surface Engineering

• Surface Immobilization in Microdevices: Chemical vapor deposition polymerization has been used to functionalize microfluidic devices with reactive polymer coatings containing pentafluorophenol ester groups. This method allows for the immobilization of cell-capturing molecules on the surface, demonstrating potential applications in cell-based bioassays and clinical research (Lahann et al., 2003).

Materials Science

• Electrochemical Applications

  Vanadium pentoxide, which can be derived from pentafluoridooxidochromate(V), has been extensively studied for its applications in lithium-ion batteries. Its unique crystalline structure plays a crucial role in enhancing the performance of these batteries, indicating its importance in advancing energy storage technologies (Yue & Liang, 2017).

• Supercapacitor Development

  The study of vanadium pentoxide in the creation of nanoporous networks for supercapacitors has shown promising results. The interconnected nanoporous structure facilitates ion diffusion and accessibility, leading to high specific capacitance and stability, essential for developing high-performance supercapacitors (Saravanakumar, Purushothaman, & Muralidharan, 2012).